1-cyclohexyl-3-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)urea

• IUPAC Name: 1-cyclohexyl-3-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]urea
• InChI: InChI=1S/C15H20N6O2/c1-20-15(23)21(19-18-20)13-9-7-12(8-10-13)17-14(22)16-11-5-3-2-4-6-11/h7-11H,2-6H2,1H3,(H2,16,17,22)
• InChI Key: IZMKBTLHJMNYPB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)NC3CCCCC3
• Molecular Formula: C15H20N6O2
• Molecular Weight: 316.36 g/mol

Description

The compound “1-cyclohexyl-3-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)urea” is a complex organic molecule. It contains a cyclohexyl group, a phenyl group, a urea group, and a tetrazole group with a methyl substituent.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclohexyl group would provide a cyclic, saturated hydrocarbon structure, while the phenyl group would contribute an aromatic ring. The urea group would introduce polar functionality due to the presence of nitrogen and oxygen atoms, and the tetrazole group would add another heterocyclic ring to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. The tetrazole ring, for example, is known to participate in a variety of chemical reactions. The urea group could also be involved in reactions due to the presence of the carbonyl group and the amino groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of both polar (urea) and nonpolar (cyclohexyl, phenyl) groups could give it unique solubility properties. The exact properties would need to be determined experimentally.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential applications. This could include studying its biological activity, if applicable.